molecular formula C19H16FN3O2 B6176773 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one CAS No. 1394762-01-6

5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one

Cat. No. B6176773
CAS RN: 1394762-01-6
M. Wt: 337.3
InChI Key:
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Description

5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one is a useful research compound. Its molecular formula is C19H16FN3O2 and its molecular weight is 337.3. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 6-fluoro-2,3-dihydro-1H-indole-1-carboxylic acid, which is then converted to the second intermediate, 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one, through a series of reactions involving acid chlorides and amines.", "Starting Materials": [ "4-methylbenzaldehyde", "ethyl acetoacetate", "6-fluoroindole", "thionyl chloride", "dimethylformamide", "sodium hydride", "methyl iodide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "acetic anhydride", "sodium acetate", "ammonium chloride" ], "Reaction": [ "4-methylbenzaldehyde is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 4-methyl-2-oxo-2-phenylbutanoic acid ethyl ester.", "6-fluoroindole is reacted with thionyl chloride and dimethylformamide to form 6-fluoroindole-2-carbonyl chloride.", "The 4-methyl-2-oxo-2-phenylbutanoic acid ethyl ester is then reacted with the 6-fluoroindole-2-carbonyl chloride in the presence of sodium hydride to form 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-4-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one.", "The 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-4-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is then reacted with methyl iodide and sodium borohydride to form 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-4-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one.", "The 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-4-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one is then reacted with acetic acid and hydrochloric acid to form 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one.", "Finally, the 5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one is purified by recrystallization from acetic anhydride and sodium acetate, and dried under vacuum with ammonium chloride." ] }

CAS RN

1394762-01-6

Product Name

5-(6-fluoro-2,3-dihydro-1H-indole-1-carbonyl)-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one

Molecular Formula

C19H16FN3O2

Molecular Weight

337.3

Purity

95

Origin of Product

United States

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